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Compound of Interest

Compound Name: Atalafoline

Cat. No.: B011924 Get Quote

Atalafoline: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the available technical information for the chemical

compound Atalafoline. While a comprehensive guide including extensive biological data and

experimental protocols is the goal of this address, a thorough search of scientific literature and

chemical databases reveals a notable scarcity of in-depth research on this specific molecule.

The following sections detail the confirmed chemical identifiers for Atalafoline.

Chemical Identification
A definitive identification of Atalafoline is established by its CAS number and IUPAC name.

Identifier Value Reference

CAS Number 107259-49-4 [1]

IUPAC Name
1,3-dihydroxy-2,5,6-trimethoxy-

10-methylacridin-9-one
[1]

Physicochemical Properties
Basic physicochemical properties have been reported for Atalafoline and are summarized

below.
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Property Value Reference

Molecular Formula C₁₇H₁₇NO₆ [1]

Molecular Weight 331.32 g/mol [1]

Melting Point 155-158 °C [1]

Biological Activity and Experimental Data
Despite extensive searches for biological activity, mechanism of action, quantitative data from

experimental studies, and detailed experimental protocols specifically for Atalafoline, no

significant findings could be retrieved from the public domain. Searches for the compound

under its CAS number and IUPAC name did not yield any specific studies detailing its

pharmacological properties or potential signaling pathway interactions.

The broader class of acridone alkaloids, to which Atalafoline belongs, is known for a range of

biological activities. However, without specific studies on Atalafoline, it is not possible to

attribute any of these general activities to this particular compound.

Signaling Pathways and Experimental Workflows
Due to the lack of available research, no signaling pathways or experimental workflows

involving Atalafoline have been described in the literature. Therefore, the creation of diagrams

as requested is not feasible at this time.

Conclusion
Atalafoline is a chemically defined acridone alkaloid with a registered CAS number and a clear

IUPAC name. However, there is a significant gap in the scientific literature regarding its

biological effects and potential therapeutic applications. For researchers, scientists, and drug

development professionals, this presents both a challenge and an opportunity. The lack of

existing data means that any investigation into the pharmacological properties of Atalafoline
would be novel and could potentially uncover new biological activities. Future research would

be required to elucidate its mechanism of action, identify any relevant signaling pathways, and

establish protocols for its study. Until such research is conducted and published, a
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comprehensive technical guide on the core biological functions of Atalafoline cannot be fully

realized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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